Cas no 1806583-65-2 (1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one
• CAS No: 1806583-65-2
• MF: C₁₁H₉Br₂F₃O₂
• MW: 389.991172552109
• CID: 4975462
• Update Time: 2025-05-20

1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C11H9Br2F3O2/c1-6(17)10(13)9-7(5-12)3-2-4-8(9)18-11(14,15)16/h2-4,10H,5H2,1H3
• InChI Key： FLSOAPQFFNTJJR-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(=CC=CC=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806583-65-2)

1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, identified by its CAS number 1806583-65-2, features a complex molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromomethyl and trifluoromethoxy functional groups on the aromatic ring imparts unique reactivity, making it a versatile building block for further chemical modifications.

The molecular architecture of this compound consists of a propanone backbone substituted with a brominated aromatic ring. The bromomethyl group at the 2-position and the trifluoromethoxy group at the 6-position are critical for its utility in synthetic pathways. These substituents enhance the electrophilicity and nucleophilicity of the molecule, respectively, facilitating diverse chemical transformations. Such features are particularly useful in constructing more complex structures, such as heterocyclic compounds or molecules with specific pharmacological activities.

In recent years, there has been growing interest in developing novel pharmaceutical intermediates that incorporate fluorine atoms due to their ability to modulate metabolic stability, lipophilicity, and binding affinity. The trifluoromethoxy group in this compound is an example of such a fluorinated moiety, which has been extensively studied for its role in enhancing drug-like properties. For instance, trifluoromethoxylated compounds have shown promise in treating neurological disorders, inflammatory diseases, and even certain types of cancer by improving bioavailability and target specificity.

The bromomethyl group present in the molecule also serves as a crucial handle for further functionalization. This group can undergo nucleophilic substitution reactions, allowing chemists to introduce additional functional groups such as amines, alcohols, or other heteroatoms. Such modifications are essential for generating libraries of compounds for high-throughput screening (HTS) in drug discovery efforts. The combination of these reactive sites makes 1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one a powerful tool for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in organometallic chemistry have further expanded the synthetic applications of this compound. Transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of carbon-carbon bonds using this intermediate. These reactions are particularly valuable for creating complex molecular frameworks that mimic natural products or designed bioactive molecules. The ability to perform such transformations under mild conditions has made this compound an attractive choice for both academic research and industrial applications.

Another area where this compound has found utility is in the synthesis of fluorescent probes and bioimaging agents. The presence of both bromine and fluorine atoms makes it an ideal candidate for developing luminescent materials that can be used in cellular studies or diagnostic imaging. Researchers have leveraged its reactivity to introduce additional chromophores or quencher groups, creating probes with tunable emission properties. These probes are invaluable tools for studying biological processes at the molecular level, providing insights into mechanisms such as protein-protein interactions or metabolic pathways.

The pharmaceutical industry has also explored derivatives of this compound as potential therapeutic candidates. By modifying the substituents on the aromatic ring or introducing additional functional groups, chemists have generated series of molecules with diverse biological activities. For example, some derivatives have demonstrated inhibitory effects on enzymes involved in inflammation or cancer progression. While these early findings are promising, further research is needed to fully elucidate their mechanisms of action and potential clinical applications.

In conclusion,1-Bromo-1-(2-(bromomethyl)-6-(trifluoromethoxy)phenyl)propan-2-one (CAS No. 1806583-65-2) is a multifaceted compound with significant potential in synthetic chemistry and drug discovery. Its unique structural features enable a wide range of chemical transformations, making it a valuable intermediate for building complex molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals and diagnostic tools.